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Compound of Interest

Compound Name: AR-C102222

Cat. No.: B10757782 Get Quote

Essential Safety and Handling Guide for AR-
C102222
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operational use, and disposal of AR-C102222, a potent and selective

inducible nitric oxide synthase (iNOS) inhibitor.

This document provides crucial safety and logistical information for the laboratory use of AR-
C102222. Given that this product is intended for research purposes only and has not been fully

validated for medical applications, a conservative approach to safety is paramount.[1][2] The

following procedures are based on general best practices for handling potent, novel chemical

compounds in a research environment.

Personal Protective Equipment (PPE)
Due to the potent nature of AR-C102222 and the absence of a comprehensive toxicological

profile, stringent adherence to PPE protocols is mandatory to prevent accidental exposure.

Primary Engineering Controls:

Fume Hood: All handling of AR-C102222 powder and initial stock solutions must be

conducted in a certified chemical fume hood to minimize inhalation risk.

Ventilation: Ensure adequate general laboratory ventilation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10757782?utm_src=pdf-interest
https://www.benchchem.com/product/b10757782?utm_src=pdf-body
https://www.benchchem.com/product/b10757782?utm_src=pdf-body
https://www.benchchem.com/product/b10757782?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-12122A/AR-C102222-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.glpbio.com/quotepdf/product.php?token=2_DC59-RIc15ZRoqQkBVS1L58BkW8UDX7p12skgPoE1L6WuXt_zIdfvL9OLC_7pfpoXtE0zG7514PQ5zR8YJgdaaauSWINJ31qrb78LsAKG-QhwENNbNWJN1OA98XbfpZUrcFiieLbEZS
https://www.benchchem.com/product/b10757782?utm_src=pdf-body
https://www.benchchem.com/product/b10757782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10757782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment:

Gloves: Nitrile or other chemically resistant gloves should be worn at all times. Double-

gloving is recommended when handling the pure compound or concentrated solutions.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Lab Coat: A fully buttoned lab coat must be worn to protect from skin contact.

Respiratory Protection: For operations with a high potential for aerosol generation (e.g.,

sonication, vortexing), a NIOSH-approved respirator may be necessary.

Operational and Disposal Plans
A clear and concise plan for the lifecycle of AR-C102222 in the laboratory, from receipt to

disposal, is essential for maintaining a safe working environment.

Summary of Quantitative Data
Property Value

Molecular Formula C₁₉H₁₇ClF₂N₆O

Molecular Weight 418.83 g/mol

IC₅₀ for iNOS 37 nM

IC₅₀ for eNOS >100 µM

Storage Temperature 4°C (short-term), -20°C to -80°C (long-term)

Solubility Soluble in DMSO and water

Experimental Protocols
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container at the recommended temperature (4°C for

short-term, -20°C or -80°C for long-term storage), away from moisture.[1]
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Stock Solution Preparation:

Move the sealed container of AR-C102222 to a chemical fume hood.

Allow the container to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of the compound using a calibrated analytical balance within the

fume hood.

Prepare the stock solution by dissolving the compound in an appropriate solvent, such as

DMSO. For higher solubility, the tube can be warmed to 37°C and sonicated.[2]

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at -20°C or -80°C. Stock solutions are stable for up to 6 months at

-80°C.[3]

In Vivo Administration (Rodent Models):

AR-C102222 has been administered to mice and rats via oral (p.o.) and intraperitoneal (i.p.)

routes.[1][4]

Dosages in published studies have ranged from 3 to 100 mg/kg.[1][4]

All animal handling and dosing procedures must be performed in accordance with approved

institutional animal care and use committee (IACUC) protocols.

Disposal Plan
All waste containing AR-C102222 must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused stock solutions and experimental solutions containing AR-C102222
should be collected in a clearly labeled, sealed hazardous waste container. Do not dispose
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of down the drain.

Decontamination: All surfaces and equipment that come into contact with AR-C102222
should be decontaminated with an appropriate solvent (e.g., 70% ethanol) followed by a

soap and water wash.

Visualizations
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Caption: iNOS signaling pathway and point of inhibition by AR-C102222.

Experimental Workflow for Handling AR-C102222
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Caption: Step-by-step workflow for handling AR-C102222 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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